Ethyl 2-(4-morpholino-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-morpholin-4-yl-3-nitrobenzoyl)amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C24H23N3O6S/c1-2-33-24(29)21-18(16-6-4-3-5-7-16)15-34-23(21)25-22(28)17-8-9-19(20(14-17)27(30)31)26-10-12-32-13-11-26/h3-9,14-15H,2,10-13H2,1H3,(H,25,28)
• InChI Key: VFBZPUOCQOZLIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3)N4CCOCC4)[N+](=O)[O-]
• Molecular Formula: C24H23N3O6S
• Molecular Weight: 481.5 g/mol

Description

Ethyl 2-(4-morpholino-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate, commonly known as EMT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EMT is a member of the thiophene family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Aryl Alkyl Ketones Synthesis

One significant application is in the synthesis of 2-Aminothiophene-3-carboxylates, where Ethyl 2-(4-morpholino-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate serves as an intermediate. The one-pot Gewald reaction involving aryl alkyl ketones, ethyl cyanoacetate, and elemental sulfur, facilitated by morpholinium acetate and excess morpholine, highlights the compound's utility in producing aryl groups at the 4-position of 2-Aminothiophene-3-carboxylates with moderate to good yields (Tormyshev et al., 2006).

Peptide Synthesis Protection

The compound's structural features lend themselves to applications in peptide synthesis, particularly in carboxyl-group protection. The use of related nitrophenylthioethyl groups for such protections offers insights into the selective removal and stability enhancements necessary for efficient peptide chain assembly (Amaral, 1969).

Bis-heterocyclic Compound Synthesis

Research into bis(2,4-diarylimidazol-5-yl) diselenides from N-Benzylbenzamides demonstrates the compound's role in generating structures with potential biological activity. This process involves the transformation of nitrobenzyl derivatives under specific conditions, showcasing the versatility of Ethyl 2-(4-morpholino-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate in facilitating complex molecular architectures (Atanassov et al., 2002).